Cas no 1242912-21-5 (7-(4-bromophenyl)-3-{[(2-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one)

• Product Name: 7-(4-bromophenyl)-3-{[(2-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• CAS No: 1242912-21-5
• MF: C₁₈H₁₂BrFN₄OS
• MW: 431.2815
• CID: 5344844
• Update Time: 2025-07-19

7-(4-bromophenyl)-3-{[(2-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-bromophenyl)-3-[(2-fluorophenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• 7-(4-bromophenyl)-3-((2-fluorobenzyl)thio)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one
• 7-(4-bromophenyl)-3-[(2-fluorobenzyl)thio][1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one
• 7-(4-bromophenyl)-3-{[(2-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

• Inchi： 1S/C18H12BrFN4OS/c19-13-5-7-14(8-6-13)23-9-10-24-16(17(23)25)21-22-18(24)26-11-12-3-1-2-4-15(12)20/h1-10H,11H2
• InChI Key： XWDCSOARPMOUMF-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])N1C([H])=C([H])N2C(=NN=C2C1=O)SC([H])([H])C1=C([H])C([H])=C([H])C([H])=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 545
• XLogP3: 3.8
• Topological Polar Surface Area: 76.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 7-(4-bromophenyl)-3-{[(2-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

Introduction to Compound with CAS No. 1242912-21-5 and Product Name: 7-(4-bromophenyl)-3-{[(2-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

The compound identified by the CAS number 1242912-21-5 and the product name 7-(4-bromophenyl)-3-{[(2-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this compound, featuring multiple functional groups and a fused triazolo[4,3-a]pyrazine core, makes it a promising candidate for further investigation in drug discovery and development.

One of the most striking features of this compound is its 7-(4-bromophenyl) moiety. The presence of a bromine atom at the para position of the phenyl ring enhances its reactivity and allows for further functionalization. This characteristic is particularly valuable in medicinal chemistry, where such modifications can lead to improved pharmacokinetic properties and enhanced binding affinity to biological targets. The bromine substituent also facilitates cross-coupling reactions, making it an ideal building block for constructing more complex molecular architectures.

The 3-{[(2-fluorophenyl)methyl]sulfanyl}- part of the molecule introduces another layer of complexity and functionality. The sulfur atom in the sulfanyl group can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. The fluorophenyl group, on the other hand, is known for its ability to modulate metabolic stability and binding interactions. Fluoro-substituted aromatic compounds are frequently incorporated into drugs due to their favorable pharmacological properties, such as increased lipophilicity and resistance to enzymatic degradation.

The core structure of the compound, 7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one, is a fused heterocycle consisting of a triazolo ring connected to a pyrazine ring. This type of scaffold has been extensively studied for its potential as an antimicrobial agent. The triazolo-pyrazine system is known to exhibit a wide range of biological activities, including antifungal, antibacterial, and antiviral properties. The presence of the triazolo[4,3-a]pyrazine core suggests that this compound may possess similar bioactivities, making it an attractive candidate for further exploration.

Recent research in the field of heterocyclic chemistry has highlighted the importance of such fused ring systems in drug design. Studies have shown that these structures can enhance binding affinity and selectivity by optimizing interactions with biological targets. The 1,2,4-triazole moiety is particularly noteworthy due to its ability to form hydrogen bonds and π-stacking interactions with proteins. These interactions are crucial for achieving high affinity and specificity in drug-receptor binding.

The combination of these structural features makes 7-(4-bromophenyl)-3-{[(2-fluorophenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one a versatile scaffold for developing novel therapeutic agents. Its potential applications span across various therapeutic areas, including oncology, inflammation disorders, and infectious diseases. The ability to modify different parts of the molecule allows researchers to fine-tune its pharmacological properties according to specific needs.

In oncology research, compounds with similar scaffolds have shown promise as kinase inhibitors. The bromophenyl and fluorophenyl substituents can be particularly useful in designing molecules that target specific kinases involved in cancer progression. By modulating these kinases' activity, researchers aim to develop treatments that can inhibit tumor growth and metastasis.

Furthermore，the sulfanyl group present in the molecule can be exploited for designing molecules with enhanced solubility or metabolic stability. Sulfur-containing compounds are known to exhibit a wide range of biological activities due to their ability to interact with various biological targets. This makes them valuable candidates for drug development.

Recent studies have also explored the use of triazolo[4，3-a]pyrazine derivatives as antimicrobial agents. These compounds have shown efficacy against a variety of bacterial strains，including multidrug-resistant pathogens。The structural features of this scaffold，such as the presence of nitrogen atoms，facilitate interactions with bacterial enzymes，leading to inhibition of bacterial growth。

The synthesis of this compound involves multiple steps，including functional group transformations and cyclization reactions。Advanced synthetic methodologies，such as palladium-catalyzed cross-coupling reactions，have been employed to construct the complex molecular framework。These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for producing more complex derivatives。

From a computational chemistry perspective，theoretical studies have been conducted to understand the electronic structure and reactivity of this compound。Molecular modeling techniques have been used to predict its binding mode with biological targets，providing insights into its potential pharmacological activities。These computational approaches complement experimental studies by offering a rational basis for designing more effective derivatives。

The development of new drugs is often accompanied by rigorous safety testing。While this compound shows promise in preclinical studies，further investigations are needed to assess its toxicity profile and pharmacokinetic properties。Collaborative efforts between chemists、biologists、and clinicians are essential for translating laboratory discoveries into safe and effective therapies。

In conclusion，the compound identified by CAS number 1242912-21-5 and named 7-(4-bromophenyl)-3-{[(2-fluorophenyl)methyl]sulfanyl}-7H、8H-[1、2、4]-triazolo[4、3-a]-pyrazin-8-one represents a significant advancement in pharmaceutical chemistry。Its unique structural features make it a promising candidate for further investigation in drug discovery。By leveraging modern synthetic methodologies、computational techniques、and interdisciplinary collaboration，researchers can harness its potential to develop novel therapeutic agents that address unmet medical needs。